Cobaltous potassium sulfate hexahydrate

Specification

• CAS No.: 10026-20-7
• Molecular Formula: CoH12K2O14S2
• Molecular Weight: 437.4 g/mol
• IUPAC Name: dipotassium;cobalt(2+);disulfate;hexahydrate
• Standard InChI: InChI=1S/Co.2K.2H2O4S.6H2O/c;;;2*1-5(2,3)4;;;;;;/h;;;2*(H2,1,2,3,4);6*1H2/q+2;2*+1;;;;;;;;/p-4
• Standard InChI Key: MDFLLLCDKIHRMZ-UHFFFAOYSA-J
• Canonical SMILES: O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[K+].[K+].[Co+2]

Introduction

Cobaltous potassium sulfate hexahydrate, with the chemical formula CoH12K2O14S2, is a hydrated form of cobaltous potassium sulfate. It is commonly known by its CAS number, 10026-20-7, and is also referred to as cobalt dipotassium disulfate hexahydrate or sulfuric acid, cobalt(2+) potassium salt (2:1:2), hexahydrate. This compound is of interest due to its unique properties and applications in various fields.

Chemical Composition:

Element	Formula	Percentage Composition
Cobalt	Co	Not specified for hexahydrate, but Co is 17.90% in the anhydrous form
Potassium	K	Not specified for hexahydrate, but K is 23.75% in the anhydrous form
Sulfur	S	Not specified for hexahydrate, but S is 19.48% in the anhydrous form
Oxygen	O	Not specified for hexahydrate, but O is 38.87% in the anhydrous form
Hydrogen	H	Present in water molecules

Physical Characteristics:

Property	Description
Color	Red (hydrated form)
Density	Not specified for hexahydrate
Boiling Point	Not specified for hexahydrate

Synthesis and Preparation

The preparation of cobaltous potassium sulfate involves the reaction of cobalt(II) salts with potassium sulfate. The hexahydrate form is typically obtained by crystallization from aqueous solutions. Detailed synthesis procedures can be found in chemical literature, such as Gmelin's Handbook of Inorganic Chemistry.

Applications and Research Findings

Cobaltous potassium sulfate hexahydrate is used in various applications, including as a precursor for other cobalt compounds and in research related to crystal growth and materials science. For instance, similar compounds like potassium cobalt nickel sulfate hexahydrate have been studied for their optical properties and potential use as UV light filters.

Research Highlights:

• Crystal Growth: The compound is of interest in crystallography due to its ability to form well-defined crystals, which can be used to study optical properties.

• Materials Science: Cobalt-based compounds are researched for their magnetic and electrical properties, making them candidates for advanced materials applications.